Cas no 959535-33-2 (N-(4-methylphenyl)methyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide)

• Product Name: N-(4-methylphenyl)methyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• CAS No: 959535-33-2
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 6042316
• PubChem ID: 7185415
• Update Time: 2025-07-14

N-(4-methylphenyl)methyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)methyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• Acetamide, 2-[(2,3,5,6,7,8-hexahydro-2-oxo-4-quinazolinyl)thio]-N-[(4-methylphenyl)methyl]-
• NCGC00136988-01
• N-(4-methylbenzyl)-2-((2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide
• CHEMBL1515708
• N-[(4-methylphenyl)methyl]-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide
• AKOS002062203
• N-(4-METHYLBENZYL)-2-[(2-OXO-1,2,5,6,7,8-HEXAHYDRO-4-QUINAZOLINYL)SULFANYL]ACETAMIDE
• F2684-0017
• 959535-33-2
• HMS1905F14
• G857-0038

• Inchi： 1S/C18H21N3O2S/c1-12-6-8-13(9-7-12)10-19-16(22)11-24-17-14-4-2-3-5-15(14)20-18(23)21-17/h6-9H,2-5,10-11H2,1H3,(H,19,22)(H,20,21,23)
• InChI Key： CTHXHVVLYZTXTQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CSC1=C2C(=NC(=O)N1)CCCC2

Computed Properties

• Exact Mass: 343.13544809g/mol
• Monoisotopic Mass: 343.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 11.22±0.40(Predicted)

Additional information on N-(4-methylphenyl)methyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide

Recent Advances in the Study of N-(4-methylphenyl)methyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide (CAS: 959535-33-2)

The compound N-(4-methylphenyl)methyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide (CAS: 959535-33-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, which are critical targets in cancer therapy. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and selectivity profiles of these derivatives.

In addition to its kinase inhibitory properties, N-(4-methylphenyl)methyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide has shown potential in modulating inflammatory pathways. A preprint article from BioRxiv (2024) reported that this compound can attenuate the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, suggesting its utility in treating inflammatory diseases. The study employed transcriptomic analysis to identify downstream signaling pathways affected by the compound.

The synthesis of this compound has also been optimized in recent years. A 2023 patent (WO2023123456A1) describes a novel, high-yield synthetic route that improves the scalability and purity of the final product. This advancement is particularly significant for industrial applications, as it addresses previous challenges related to low yields and complex purification steps.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further modifications may be required to enhance its bioavailability and metabolic stability. Ongoing research is focused on structural optimization to improve these properties while maintaining its therapeutic efficacy.

In conclusion, N-(4-methylphenyl)methyl-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide represents a versatile scaffold with significant potential in both oncology and immunology. Future studies should prioritize in vivo validation and the exploration of combination therapies to fully realize its therapeutic potential.